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Compound of Interest

Compound Name: Stachyose tetrahydrate

Cat. No.: B2893482

For researchers, scientists, and drug development professionals engaged in the quantitative
analysis of stachyose tetrahydrate, the selection of a suitable Certified Reference Material
(CRM) is a critical first step to ensure the accuracy and reliability of experimental results. This
guide provides a comparative overview of available reference materials and detailed analytical
methodologies for their use.

Comparison of Stachyose Tetrahydrate Reference
Materials

The following table summarizes the specifications of stachyose tetrahydrate reference
materials available from various suppliers. While many suppliers offer high-purity stachyose
tetrahydrate, it is important for users to verify if the material is certified as a CRM under
standards such as ISO 17034, which guarantees its traceability and uncertainty.
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Supplier/Brand

Product Name

Purity

CAS Number

Notes

Stachyose
hydrate from

Suitable for
HPLC, Certificate

Sigma-Aldrich =>98%[1][2][3] 54261-98-2[1][2] ]
Stachys of Analysis
tuberifera available.[1]

Identity Test:
Passes, Certificate of
) ) Stachyose )
MP Biomedicals Conforms to 10094-58-3[4] Analysis
Tetrahydrate )
Standard (FTIR) available.[4]
[4]
Certificate of
Stachyose )
APEXBIO = 98%][5] 10094-58-3[5] Analysis
tetrahydrate ]

available.[5]
Certificate of

Selleck stachyose Analysis and

) 98%][6] 10094-58-3[6]

Chemicals tetrahydrate NMR data

available.[6]
] L Stachyose

Matrix Scientific 95+%][7] 10094-58-3[7] -

tetrahydrate
) Stachyosetetrahy

DC Chemicals >98%][7] 10094-58-3[7] -
drate
D-

Crysdot Stachyosetetrahy  95+%[7] 10094-58-3[7] -
drate

Experimental Protocols for Stachyose Tetrahydrate
Analysis

Accurate quantification of stachyose tetrahydrate relies on robust analytical methods. High-
Performance Liquid Chromatography (HPLC) and High-Performance Thin-Layer
Chromatography (HPTLC) are commonly employed techniques.
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High-Performance Liquid Chromatography (HPLC)
Method

An established HPLC method for the simultaneous determination of stachyose, sucrose, and
raffinose utilizes an Evaporative Light Scattering Detector (ELSD).[8]

e Chromatographic Conditions:
o Column: Bondapak NH2 column[8]
o Mobile Phase: A ternary solvent mixture of methanol-acetonitrile-water (55:25:20, v/v/v)[8]
o Detector: Evaporative Light Scattering Detector (ELSD)[8]

Another HPLC method uses a Refractive Index Detector (RID) for the analysis of
oligosaccharides.

e Chromatographic Conditions:

[¢]

Column: COSMOSIL Packed column (Sugar-D 4.6 mm I.D. x 250 mm)[9]

[¢]

Column Temperature: 30 °C[9]

o

Mobile Phase: 70% acetonitrile solution[9]

o

Flow Rate: 0.5 mL/min[9]

[¢]

Injection Volume: 10 pL[9]

[¢]

Detector: SHIMADZU Refractive Index detector (RID-10A)[9]

High-Performance Thin-Layer Chromatography (HPTLC)
Method

HPTLC offers a viable alternative for the quantification of stachyose.

o Chromatographic Conditions:
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o Plate: HPTLC plates with silica gel
o Mobile Phase: A suitable solvent system for the separation of oligosaccharides.

o Detection: Visualization can be achieved using a derivatizing agent followed by
densitometric analysis.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the analysis of stachyose
tetrahydrate using a certified reference material.
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Caption: Experimental workflow for stachyose tetrahydrate analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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